N-(2-(6-((4-(trifluoromethyl)benzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzenesulfonamide

• IUPAC Name: N-[2-[6-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C21H18F3N5O2S2/c22-21(23,24)16-8-6-15(7-9-16)14-32-20-11-10-18-26-27-19(29(18)28-20)12-13-25-33(30,31)17-4-2-1-3-5-17/h1-11,25H,12-14H2
• InChI Key: WYOARVWFHMRPST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NCCC2=NN=C3N2N=C(C=C3)SCC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C21H18F3N5O2S2
• Molecular Weight: 493.5 g/mol

Description

Triazoles are a class of nitrogenous heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain. They are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities. Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

Synthesis Analysis

The synthesis of triazoles often involves the use of trifluoromethyl-β-diketones in the presence of NBS. This process offers a unique approach for functionalizing both N-acylation and S-alkylation in a concerted fashion.

Molecular Structure Analysis

Triazoles have a molecular formula of C2H3N3. They are nitrogenous heterocyclic moieties, commonly called pyrrodiazole.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions. For instance, they can be difunctionalized with trifluoromethyl-β-diketones to access regioisomeric 1-trifluoroacetyl-3-aryl-5- (2-oxo-2-arylethylthio)-1,2,4-triazoles.

Mechanism of Action

While the specific mechanism of action for your compound is not available, triazoles in general are known to bind with a variety of enzymes and receptors in the biological system, showing versatile biological activities.

Future Directions

The future directions in the research and development of triazole compounds are vast, given their wide range of biological activities and their presence in a number of drug classes. There is ongoing research into the synthesis of new triazole derivatives and their potential applications in various fields.